![molecular formula C7H8Cl2N2O B6230223 4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine CAS No. 1862985-51-0](/img/no-structure.png)
4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine
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Overview
Description
4-Chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine, also known as CMMP, is an organic compound with a wide range of applications in scientific research. It is a colorless solid, soluble in water and other organic solvents, and is used in industries such as pharmaceuticals, agrochemicals, and cosmetics. CMMP is also used in the synthesis of various other compounds, such as antibiotics, and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine has a wide range of applications in scientific research. It is used in the synthesis of various other compounds, such as antibiotics, and has been studied extensively for its biochemical and physiological effects. It is also used as a starting material for the synthesis of various other compounds, such as aminoglycosides and pyrimidines. In addition, this compound has been studied for its potential use in the development of new drugs, as well as its ability to act as a catalyst in various organic reactions.
Mechanism of Action
The mechanism of action of 4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine is not yet fully understood. However, it is thought to involve the formation of a chloromethylated intermediate, which then reacts with the nucleophile to form the desired product. This reaction is believed to occur via a nucleophilic substitution mechanism, in which the chlorine atom of the chloromethylated intermediate is replaced by the nucleophile.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have antibacterial activity, and has been studied for its potential use in the development of new antibiotics. In addition, this compound has been shown to have anti-inflammatory and anti-cancer activity, and has been studied for its potential use in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is soluble in a variety of solvents. In addition, it has a low toxicity, making it safe to handle in the laboratory. However, this compound is also limited in its use in laboratory experiments. It is not very stable, and can degrade over time. In addition, it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for the use of 4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine. One potential direction is the development of new drugs based on this compound, as it has been shown to have antibacterial, anti-inflammatory, and anti-cancer activity. In addition, this compound could be used as a starting material for the synthesis of other compounds, such as aminoglycosides and pyrimidines. Finally, this compound could be studied further for its potential use as a catalyst in various organic reactions.
Synthesis Methods
4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine can be synthesized by a variety of methods. One common method is the Vilsmeier-Haack reaction, which involves reacting dimethylformamide (DMF) with phosphorus oxychloride (POCl3) in the presence of an amine base such as pyridine. This reaction produces a chloromethylated DMF, which can then be reacted with a variety of nucleophiles, such as 5-methoxy-6-methylpyrimidine, to form this compound. Other methods of synthesis include the reaction of chloromethyl methyl ether with 5-methoxy-6-methylpyrimidine, and the reaction of 4-chloro-2-chloromethyl-5-methoxy-6-methylpyrimidin-2-ol with bromine.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine involves the reaction of 4-chloro-2-methyl-5-methoxypyrimidine with formaldehyde and hydrochloric acid.", "Starting Materials": [ "4-chloro-2-methyl-5-methoxypyrimidine", "Formaldehyde", "Hydrochloric acid" ], "Reaction": [ "To a solution of 4-chloro-2-methyl-5-methoxypyrimidine in dichloromethane, formaldehyde and hydrochloric acid are added.", "The reaction mixture is stirred at room temperature for several hours.", "The resulting mixture is then washed with water and dried over anhydrous sodium sulfate.", "The solvent is removed under reduced pressure to yield the desired product, 4-chloro-2-(chloromethyl)-5-methoxy-6-methylpyrimidine." ] } | |
CAS RN |
1862985-51-0 |
Molecular Formula |
C7H8Cl2N2O |
Molecular Weight |
207.1 |
Purity |
95 |
Origin of Product |
United States |
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